![molecular formula C14H22ClN B6177309 pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride CAS No. 2551120-18-2](/img/new.no-structure.jpg)
pentacyclo[7.3.1.1^{4,12}.0^{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride
Overview
Description
Pentacyclo[7.3.1.1{4,12}.0{2,7}0^{6,11}]tetradecan-3-amine hydrochloride is a complex polycyclic amine This compound is characterized by its unique cage-like structure, which contributes to its stability and reactivity
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride typically involves multiple steps, starting from simpler precursors. One common approach is the Diels-Alder reaction, followed by a series of cyclization and functionalization steps. The reaction conditions often require high temperatures and the use of catalysts to facilitate the formation of the polycyclic structure.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as chromatography and crystallization.
Chemical Reactions Analysis
Types of Reactions
Pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction can introduce oxygen-containing functional groups.
Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.
Substitution: This reaction can replace one functional group with another.
Common Reagents and Conditions
Oxidation: Common reagents include potassium permanganate (KMnO_4) and chromium trioxide (CrO_3).
Reduction: Common reagents include lithium aluminum hydride (LiAlH_4) and hydrogen gas (H_2) with a palladium catalyst.
Substitution: Common reagents include halogens (e.g., Cl_2, Br_2) and nucleophiles (e.g., NH_3, OH^-).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield ketones or carboxylic acids, while reduction could produce alkanes or alcohols.
Scientific Research Applications
Chemistry
In chemistry, pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride is used as a building block for synthesizing more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology
In biological research, this compound can be used to study the effects of polycyclic amines on biological systems. It may serve as a model compound for understanding the interactions between similar structures and biological molecules.
Medicine
In medicine, pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride has potential applications as a pharmaceutical intermediate. Its stability and reactivity make it a candidate for drug development, particularly in the design of novel therapeutic agents.
Industry
In industrial applications, this compound can be used in the production of advanced materials. Its polycyclic structure imparts unique mechanical and thermal properties, making it suitable for use in high-performance polymers and composites.
Mechanism of Action
The mechanism by which pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to fit into specific binding sites, modulating the activity of these targets. This can lead to changes in cellular pathways and physiological responses.
Comparison with Similar Compounds
Similar Compounds
Adamantane: Another polycyclic compound with a similar cage-like structure.
Diamantane: A higher homolog of adamantane with additional carbon atoms.
Cubane: A polycyclic hydrocarbon with a cubic structure.
Uniqueness
Pentacyclo[7.3.1.1{4,12}.0{2,7}.0^{6,11}]tetradecan-3-amine hydrochloride is unique due to its specific arrangement of carbon atoms and the presence of an amine group. This combination of features gives it distinct chemical and physical properties compared to other polycyclic compounds.
Properties
CAS No. |
2551120-18-2 |
|---|---|
Molecular Formula |
C14H22ClN |
Molecular Weight |
239.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
